Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)-

• CAS RN: 14992-02-0
• Molecular Formula: C19H31NO
• Molecular Weight: 289.5 g/mol
• IUPAC Name: 1-[2-[4-[3-(dimethylamino)propyl]phenyl]ethyl]cyclohexan-1-ol
• InChI: InChI=1S/C19H31NO/c1-20(2)16-6-7-17-8-10-18(11-9-17)12-15-19(21)13-4-3-5-14-19/h8-11,21H,3-7,12-16H2,1-2H3
• InChI Key: PSNGXNGDQDSFIT-UHFFFAOYSA-N
• SMILES: CN(C)CCCC1=CC=C(C=C1)CCC2(CCCCC2)O
• synonyms: 1-[p-[3-(Dimethylamino)propyl]phenethyl]-1-cyclohexanol

Description

Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)-, also known as CDPP, is a chemical compound that is used in scientific research. This compound has gained attention due to its potential use in the development of new drugs and therapies.

Mechanism Of Action

The exact mechanism of action of Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- is not fully understood. However, it is believed to act through the modulation of various signaling pathways in cells. Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- has been found to activate the PI3K/Akt signaling pathway, which is involved in cell survival and growth. It has also been shown to inhibit the MAPK/ERK signaling pathway, which is involved in cell proliferation and survival.

Biochemical And Physiological Effects

Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- has been found to have various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as dopamine and serotonin in the brain. Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- has also been found to modulate the levels of various cytokines and growth factors in cells. Additionally, Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- has been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages And Limitations For Lab Experiments

Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- has several advantages for use in lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- is also highly soluble in water, which makes it easy to administer to cells or animals. However, Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- has some limitations for use in lab experiments. It can be toxic at high concentrations and may have off-target effects on cells.

Future Directions

There are several future directions for research on Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)-. One area of interest is the development of Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)--based therapies for the treatment of cancer and neurodegenerative diseases. Another area of research is the elucidation of the exact mechanism of action of Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)-. Additionally, future studies could investigate the potential side effects of Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- and ways to mitigate these effects.
In conclusion, Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- is a promising compound for use in scientific research. It has potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and depression. Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- has various biochemical and physiological effects and can modulate various signaling pathways in cells. While Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- has some limitations for use in lab experiments, there are several future directions for research on this compound.

Synthesis Methods

Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- can be synthesized through a multi-step process involving the reaction of cyclohexanone with p-(3-dimethylaminopropyl)phenethylamine. The reaction is carried out in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through a series of steps including recrystallization and column chromatography.

Scientific Research Applications

Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- has been found to have potential therapeutic applications in the treatment of various diseases such as cancer, Alzheimer's disease, and depression. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- has also been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. Additionally, Cyclohexanol, 1-(p-(3-dimethylaminopropyl)phenethyl)- has been shown to have antidepressant effects in animal models.